Cas no 2228931-99-3 (tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate
• CAS No: 2228931-99-3
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 5825792
• PubChem ID: 165827503
• Update Time: 2025-10-18

tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate
• EN300-1887664
• 2228931-99-3

• Inchi： 1S/C16H23N3O4/c1-11-5-6-12(19(21)22)9-13(11)14-10-18(8-7-17-14)15(20)23-16(2,3)4/h5-6,9,14,17H,7-8,10H2,1-4H3
• InChI Key： QHALJCZSMRHNTO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=C(C=CC=2C)[N+](=O)[O-])C1)=O

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.4Ų

Additional information on tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate

Research Brief on tert-Butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate (CAS: 2228931-99-3)

tert-Butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate (CAS: 2228931-99-3) is a piperazine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active compounds. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and protection-deprotection strategies. A recent study published in the Journal of Medicinal Chemistry highlighted an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The compound's nitro group and piperazine core are particularly noteworthy, as they serve as pharmacophores in drug design, enabling interactions with various biological targets.

In terms of biological activity, tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate has shown promise as a precursor in the development of dopamine receptor modulators. A 2023 study demonstrated its utility in synthesizing compounds with high affinity for D2 and D3 receptors, which are implicated in Parkinson's disease and schizophrenia. Additionally, its nitro group can be reduced to an amine, further functionalized to create libraries of derivatives for screening against other targets, such as kinases and GPCRs.

Another area of interest is the compound's potential in oncology research. Preliminary in vitro studies have indicated that derivatives of tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers are investigating its mechanism of action, with early evidence suggesting involvement in apoptosis induction and cell cycle arrest.

Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties require further optimization. Recent advancements in prodrug strategies and formulation technologies may address these limitations, as highlighted in a 2024 review article in Bioorganic & Medicinal Chemistry Letters.

In conclusion, tert-butyl 3-(2-methyl-5-nitrophenyl)piperazine-1-carboxylate (CAS: 2228931-99-3) represents a versatile scaffold in medicinal chemistry with applications spanning CNS disorders and oncology. Ongoing research aims to refine its synthesis, explore new derivatives, and elucidate its mechanisms of action. As the field progresses, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.